Cas no 37526-65-1 (2-(TRIFLUOROMETHYLTHIO)BENZONITRILE 98)

2-(TRIFLUOROMETHYLTHIO)BENZONITRILE 98 structure

37526-65-1 structure

Product Name:2-(TRIFLUOROMETHYLTHIO)BENZONITRILE 98

CAS No:37526-65-1

MF:C₈H₄F₃NS

MW:203.184270858765

MDL:MFCD00236338

CID:854157

Update Time:2026-04-29

2-(TRIFLUOROMETHYLTHIO)BENZONITRILE 98 Chemical and Physical Properties

Names and Identifiers

- 2-(TRIFLUOROMETHYLTHIO)BENZONITRILE 98
- 2-(trifluoromethylsulfanyl)benzonitrile
- 2-Cyanophenyl trifluoromethyl sulphide
- 1,1,1,3,4-pentachloro-2,2,3,4,4-pentafluorobutane
- 2-[(trifluoromethyl)sulfanyl]benzonitrile
- MDL： MFCD00236338

Computed Properties

Exact Mass: 203.00172

Experimental Properties

PSA: 23.79
Sensitiveness: Stench

2-(TRIFLUOROMETHYLTHIO)BENZONITRILE 98 Security Information

Hazard Statement： Toxic/Stench
Hazard Category Code： 23/24/25
Safety Instruction： 36/37/39-45
Hazardous Material Identification：

2-(TRIFLUOROMETHYLTHIO)BENZONITRILE 98 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB128225-1 g	2-(Trifluoromethylthio)benzonitrile, 98%; .	37526-65-1	98%	1g	€262.50	2023-05-10
Apollo Scientific	PC5179-1g	2-(Trifluoromethylthio)benzonitrile	37526-65-1	98%	1g	£125.00	2025-02-21
Apollo Scientific	PC5179-5g	2-(Trifluoromethylthio)benzonitrile	37526-65-1	98%	5g	£425.00	2025-02-21
Apollo Scientific	PC5179-10g	2-(Trifluoromethylthio)benzonitrile	37526-65-1	98%	10g	£675.00	2025-02-21
abcr	AB128225-1g	2-(Trifluoromethylthio)benzonitrile, 98%; .	37526-65-1	98%	1g	€262.00	2025-02-27
abcr	AB128225-5g	2-(Trifluoromethylthio)benzonitrile, 98%; .	37526-65-1	98%	5g	€794.90	2025-02-27
abcr	AB128225-10g	2-(Trifluoromethylthio)benzonitrile, 98%; .	37526-65-1	98%	10g	€1238.90	2025-02-27
Ambeed	A1240769-1g	2-(Trifluoromethylthio)benzonitrile	37526-65-1	98%	1g	$139.0	2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1582176-1g	2-((Trifluoromethyl)thio)benzonitrile	37526-65-1	98%	1g	￥2184.00	2024-05-16

2-(TRIFLUOROMETHYLTHIO)BENZONITRILE 98 Related Literature

1. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
3. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
4. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
5. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789

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